molecular formula C23H24N4O4 B7712473 3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

Cat. No. B7712473
M. Wt: 420.5 g/mol
InChI Key: VUZNVZQXFIKIGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action has been explored in detail.

Mechanism of Action

More research is needed to fully understand the mechanism of action of this compound and its effects on various pathways in the body.
2. Development of Novel Therapies: This compound has shown potential as a therapeutic agent for cancer, neurological disorders, and cardiovascular diseases. Further research is needed to develop novel therapies using this compound.
3. Toxicity Studies: More research is needed to determine the toxicity of this compound and its safety for use in humans.
Conclusion:
3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action has been explored in detail. While there are limitations to using this compound in lab experiments, there are also many future directions for research involving this compound. Further research is needed to fully understand the potential of this compound as a therapeutic agent for cancer, neurological disorders, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments include its potential use in cancer research, neurological disorders, and cardiovascular diseases. However, there are also limitations to using this compound in lab experiments. These limitations include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are many future directions for research involving 3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. Some of these directions include:
1. Further Studies on

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide involves several steps. The first step involves the synthesis of 3,4,5-trimethoxybenzaldehyde, which is then reacted with propylhydrazine to form 3,4,5-trimethoxy-N-propylbenzamide. This compound is then reacted with 3-bromo-1-propyl-1H-pyrazolo[3,4-b]quinoline to form the final product, 3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide.

Scientific Research Applications

3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action has been explored in detail. Some of the scientific research applications of this compound include:
1. Cancer Research: This compound has been shown to have anti-cancer properties and has been studied for its potential use in cancer treatment.
2. Neurological Disorders: This compound has been shown to have neuroprotective properties and has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cardiovascular Diseases: This compound has been shown to have cardioprotective properties and has been studied for its potential use in the treatment of cardiovascular diseases.

properties

IUPAC Name

3,4,5-trimethoxy-N-(1-propylpyrazolo[3,4-b]quinolin-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N4O4/c1-5-10-27-22-16(11-14-8-6-7-9-17(14)24-22)21(26-27)25-23(28)15-12-18(29-2)20(31-4)19(13-15)30-3/h6-9,11-13H,5,10H2,1-4H3,(H,25,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUZNVZQXFIKIGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4,5-trimethoxy-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

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